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Compound of Interest

Compound Name: Indium-113

Cat. No.: B081189

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive, step-by-step guide for the chelation of Indium-113m
(*13mIn) with Diethylenetriaminepentaacetic acid (DTPA). This radiopharmaceutical, 13™In-
DTPA, is a valuable agent in nuclear medicine for various diagnostic imaging procedures.

Introduction

Indium-113m is a short-lived radionuclide with a physical half-life of 1.7 hours, emitting gamma
rays at 392 keV, making it suitable for imaging with gamma cameras. It is obtained from a Tin-
113 (*13Sn) generator, which has a long half-life of 118 days, allowing for a consistent supply of
the daughter radionuclide. DTPA is a chelating agent that forms a stable complex with 113™M|n,
The resulting 13MIn-DTPA complex is utilized in various nuclear medicine applications,
including brain, kidney, and lung scanning, as well as for plasma volume estimation. This
protocol details the elution of 113™In from the generator, the chelation process with DTPA, and
the necessary quality control procedures to ensure the final product's suitability for research
and potential clinical applications.

Materials and Reagents
Equipment

o 1135n/113M|n generator

o Lead shielding for generator and vials
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o Sterile, pyrogen-free evacuated vials

o Sterile syringes (1 mL, 5 mL, 10 mL) and needles

e pH meter or pH indicator strips (range 4-6)

e Hot plate or water bath

e Dose calibrator

o Chromatography apparatus (TLC or paper chromatography)

Radiochromatogram scanner or gamma counter

Reagents

e 0.05 N Hydrochloric Acid (HCI), sterile and pyrogen-free
o Diethylenetriaminepentaacetic acid (DTPA)

» Ferric Chloride (FeCls)

e Sodium Hydroxide (NaOH), 0.5 N solution, sterile

e Sodium Chloride (NacCl) for injection, USP (0.9% w/v)

o Pyrogen-free sterile water for injection

e Whatman No. 1 chromatography paper or ITLC-SG strips

e Chromatography solvent: 0.05 M Citrate buffer, pH 5 (for TLC) or 90% Ethanol: 10% 1N HCI
(for paper chromatography)

Experimental Protocols
Preparation of Reagent Stock Solutions

o DTPA Solution (1.6 mg/mL): Aseptically dissolve 16 mg of DTPA in 10 mL of pyrogen-free
sterile water.
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e Ferric Chloride Solution (1 mg/mL): Aseptically dissolve 10 mg of FeCls in 10 mL of 0.1 N
HCI.

Elution of Indium-113m from the **3Sn/***Mn Generator

e Place the 1135n/113M|n generator in a lead-shielded environment.

» Aseptically connect a sterile vial containing 5-10 mL of 0.05 N HCI to the generator's eluent
port.

e Connect a sterile evacuated vial to the generator's eluate port.

» Allow the elution to proceed as per the generator manufacturer's instructions. The eluate will
contain 13MInCls.

Measure the activity of the eluted 13™In in a dose calibrator.

Chelation of ***™|n with DTPA

¢ To the sterile vial containing the 113™In eluate (e.g., ~20 mCi in 8 mL), add 0.2 mL of the 1
mg/mL ferric chloride solution (containing 200 pg of carrier iron). Mix well.[1]

e Add 1.0 mL of the 1.6 mg/mL DTPA solution to the vial and swirl to mix.[1]

o Carefully adjust the pH of the solution to 4.5-5.5 using 0.5 N NaOH. A deep yellow color,
characteristic of the Fe(In)-chelate, should be observed at the correct pH.[1]

e Add 0.5 mL of 120 mg/mL NaCl solution to make the final solution isotonic.[1]

o The final product should be sterilized, either by autoclaving or by passing it through a 0.22
um sterile filter into a sterile vial.

o Assay the final 123MIn-DTPA product for total radioactivity in a dose calibrator.

Quality Control
Physical Inspection
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Visually inspect the final radiopharmaceutical solution. It should be a clear, deep yellow
solution, free of any particulate matter.

pH Measurement

Measure the pH of the final solution using a calibrated pH meter or pH-indicator strips. The pH
should be within the range of 4.5 to 5.5.

Radiochemical Purity

The radiochemical purity of 113mIn-DTPA should be determined to quantify the percentage of
113m|n successfully chelated with DTPA and to identify the presence of radiochemical impurities
such as free 113™MIn. This can be achieved using paper chromatography or thin-layer
chromatography (TLC).

Adapted TLC Method:

o Stationary Phase: Instant Thin-Layer Chromatography-Silica Gel (ITLC-SG) strip.
e Mobile Phase: 0.05 M Citrate buffer, pH 5.

» Procedure:

o Apply a small spot (1-2 pL) of the 13™In-DTPA solution approximately 1 cm from the
bottom of the ITLC-SG strip.

o Place the strip in a chromatography chamber containing the mobile phase, ensuring the
spot is above the solvent level.

o Allow the solvent to ascend to the top of the strip.
o Remove the strip and allow it to dry.

o Determine the distribution of radioactivity using a radiochromatogram scanner or by
cutting the strip into segments and counting them in a gamma counter.

 Interpretation of Results:
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o 118M|n-DTPA complex: Remains at the origin (Rf = 0).

o Free 113M|n3+: Migrates with the solvent front (Rf = 1).

» Calculation: Radiochemical Purity (%) = (Activity at origin / Total activity on the strip) x 100

A radiochemical purity of >95% is generally considered acceptable.

Radionuclidic Purity (***Sn Breakthrough)

It is crucial to determine the amount of the parent radionuclide, 13Sn, that may have "broken
through" during the elution process.

e Procedure:
o Measure the total activity of the 113™|n eluate in a dose calibrator.

o Store the eluate in a lead-shielded container for at least 48 hours to allow for the complete
decay of 113m|n,

o After decay, measure the remaining activity, which will be due to any 113Sn present.
 Calculation: *13Sn Breakthrough (%) = (Activity of 113Sn / Initial Activity of 1:3™In) x 100

e Acceptance Criteria: The 113Sn breakthrough should be less than 0.01%.

Data Presentation
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Parameter Typical Value/Range Reference

13m|n Physical Properties

Half-life 1.7 hours [1]

Gamma Ray Energy 392 keV [1]

113Gn/113M|n Generator

Parent Half-life (113Sn) 118 days [2]
Elution Efficiency >70%
1135n Breakthrough <0.01%

13m|n-DTPA Preparation

pH of final product 45-55 [1]

Radiochemical Purity > 95%

Dosage (for imaging)

Human Subjects 10 mCi [1]

Mandatory Visualizations
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Caption: Experimental workflow for the preparation and quality control of 1:3MIn-DTPA.
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Caption: Diagram of the TLC method for determining the radiochemical purity of 123MIn-DTPA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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